Cas no 1361589-99-2 (3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361589-99-2
• MF: C₁₄H₇BrCl₃F₃
• MW: 418.463590860367
• CID: 4995405
• Update Time: 2025-06-14

3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7BrCl3F3/c15-6-8-5-7(1-3-10(8)14(19,20)21)9-2-4-11(16)13(18)12(9)17/h1-5H,6H2
• InChI Key： OAZFGCOUZBLRDM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(F)(F)F)C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 7.3
• Topological Polar Surface Area: 0

Additional information on 3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl

Research Brief on 3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1361589-99-2)

The compound 3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1361589-99-2) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl, which make it a promising candidate for further investigation. The presence of bromomethyl and trifluoromethyl groups in the biphenyl scaffold suggests potential reactivity and bioactivity, particularly in the context of enzyme inhibition and receptor modulation. Researchers have explored its role as an intermediate in the synthesis of more complex molecules with potential pharmacological properties.

One of the key findings from recent literature is the compound's utility in cross-coupling reactions, which are fundamental to the construction of diverse chemical libraries for drug screening. The bromomethyl group serves as a versatile handle for further functionalization, enabling the introduction of various pharmacophores. Additionally, the trichloro and trifluoromethyl substituents contribute to the compound's stability and lipophilicity, factors that are critical for drug-like properties.

In terms of biological activity, preliminary studies have indicated that 3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, in vitro assays have demonstrated its potential to modulate the activity of cyclooxygenase-2 (COX-2), a target of interest for anti-inflammatory drug development. However, further studies are required to elucidate the exact mechanism of action and to assess its selectivity and potency.

The synthesis of this compound has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles. For example, catalytic methods using palladium and copper have been employed to achieve efficient cross-coupling reactions, reducing the need for hazardous reagents and minimizing waste generation. These advancements not only enhance the practicality of large-scale production but also align with the growing demand for sustainable chemical processes.

Despite these promising developments, challenges remain in the characterization and optimization of 3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl for therapeutic applications. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.

In conclusion, 3'-(Bromomethyl)-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1361589-99-2) represents a valuable scaffold in medicinal chemistry, with demonstrated utility in synthesis and preliminary biological activity. Continued research efforts are warranted to explore its therapeutic potential and to overcome existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel chemical entities for drug discovery.